
(R)-N-Boc-3-morpholinecarbaldehyde molecular
weight

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
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CAS No.: 1257850-86-4

Cat. No.: B599224

Get Quote

An In-Depth Technical Guide to (R)-N-Boc-3-morpholinecarbaldehyde: A Chiral Building

Block for Advanced Drug Discovery

Executive Summary
(R)-N-Boc-3-morpholinecarbaldehyde is a pivotal chiral building block in modern medicinal

chemistry and pharmaceutical development. Its unique structural combination—a

stereochemically defined morpholine scaffold, a reactive aldehyde functional group, and a

stable Boc-protecting group—renders it an invaluable intermediate for the synthesis of

complex, high-value molecules. This guide provides an in-depth analysis of its physicochemical

properties, strategic applications, and the underlying chemical principles that make it a

cornerstone in the development of next-generation therapeutics, particularly kinase inhibitors

and agents active in the central nervous system (CNS).

Core Physicochemical & Structural Properties
(R)-N-Boc-3-morpholinecarbaldehyde, with the IUPAC name tert-butyl (3R)-3-

formylmorpholine-4-carboxylate, is characterized by a precise arrangement of atoms that
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dictates its reactivity and utility. The morpholine ring, a saturated heterocycle containing both

an ether linkage and a secondary amine (protected here as a Boc-carbamate), offers a

favorable combination of polarity and structural rigidity. This often improves the

pharmacokinetic properties of a parent drug molecule, such as solubility and metabolic stability.

[1][2]

The (R)-stereocenter is critical, as biological systems are inherently chiral. The ability to

introduce a specific enantiomer allows for the selective targeting of enzymes or receptors,

minimizing off-target effects and reducing the potential for toxicity associated with an inactive or

detrimental enantiomer. The aldehyde group serves as a versatile chemical handle for a wide

array of synthetic transformations, while the tert-butyloxycarbonyl (Boc) group provides robust

protection for the morpholine nitrogen, which can be selectively removed under specific acidic

conditions.[3]

A summary of its key quantitative data is presented below:

Property Value Source(s)

Molecular Weight 215.25 g/mol [3][4]

Molecular Formula C₁₀H₁₇NO₄ [3][4][5]

CAS Number 1257850-86-4 [3][5]

IUPAC Name

tert-butyl (3R)-3-

formylmorpholine-4-

carboxylate

N/A (Standard Nomenclature)

Purity Typically ≥96% [5]

SMILES

CC(C)

(C)OC(=O)N1CCOC[C@@H]1

C=O

N/A (Standard Representation)

InChI Key
MOLHQYMJBRBXAN-

QMMMGPOBSA-N
[5]
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Strategic Importance in Synthesis and Drug
Discovery
The value of (R)-N-Boc-3-morpholinecarbaldehyde lies not just in its structure, but in its

strategic application as a versatile synthetic intermediate.

The Morpholine Scaffold in CNS Drug Design
The morpholine ring is a privileged scaffold in drug discovery, particularly for agents targeting

the central nervous system.[1] Its physicochemical properties—a well-balanced lipophilic-

hydrophilic profile and a flexible chair-like conformation—can enhance a molecule's ability to

cross the blood-brain barrier (BBB).[1][2] The weak basicity of the nitrogen atom and the

presence of the oxygen atom allow for a variety of interactions that can improve solubility and

permeability, critical factors for CNS drug efficacy.[1][2] In drug candidates, the morpholine

moiety can serve three primary roles:

Enhancing Potency: By directly interacting with the target protein.

Acting as a Scaffold: Correctly orienting other pharmacophoric elements.

Modulating Pharmacokinetics: Improving absorption, distribution, metabolism, and excretion

(ADME) profiles.[1][2]

The Role of Chirality and the Aldehyde Handle
The defined (R)-configuration makes this compound essential for asymmetric synthesis,

enabling the production of enantiomerically pure drugs.[3] The aldehyde functional group is a

linchpin for building molecular complexity through several key reactions:

Reductive Amination: A powerful and widely used method to form carbon-nitrogen bonds,

allowing the introduction of diverse amine-containing fragments.

Nucleophilic Addition: Reactions with Grignard reagents, organolithium compounds, or other

nucleophiles to form secondary alcohols, providing a new stereocenter and further

opportunities for functionalization.
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Wittig and Related Olefinations: To construct carbon-carbon double bonds, extending the

molecular framework.

The workflow below illustrates the central role of this building block in a synthetic pathway.

Starting Materials

Synthesis of Building Block

Application in Drug Synthesis

Chiral Precursor
(e.g., (R)-amino acid)

Multistep Synthesis &
Purification

(R)-N-Boc-3-morpholinecarbaldehyde

Reductive Amination
with R₂-NH₂

Nucleophilic Addition
with R-MgBr

Complex Target Molecule
(e.g., Kinase Inhibitor)

Click to download full resolution via product page

Caption: Synthetic workflow from a chiral precursor to the target molecule.

Experimental Protocol: Reductive Amination
This protocol provides a representative, self-validating methodology for using (R)-N-Boc-3-
morpholinecarbaldehyde in a reductive amination reaction, a cornerstone transformation in
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drug development. The causality behind each step is explained to ensure reproducibility and

understanding.

Objective: To synthesize a secondary amine by coupling (R)-N-Boc-3-
morpholinecarbaldehyde with a primary amine (R-NH₂).

Materials:

(R)-N-Boc-3-morpholinecarbaldehyde (1.0 eq)

Primary Amine (e.g., benzylamine, 1.1 eq)

Sodium Triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

Dichloromethane (DCM), anhydrous

Acetic Acid (catalytic, ~0.1 eq)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine

Anhydrous Magnesium Sulfate (MgSO₄)

Rotary Evaporator

Thin Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Methodology:

Reaction Setup (Inert Atmosphere):

Action: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or

Argon), add (R)-N-Boc-3-morpholinecarbaldehyde (1.0 eq) and dissolve in anhydrous

DCM.

Causality: Anhydrous conditions are crucial as the intermediate imine is susceptible to

hydrolysis. An inert atmosphere prevents side reactions with atmospheric oxygen or
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moisture.

Imine Formation:

Action: Add the primary amine (1.1 eq) and a catalytic amount of acetic acid to the

solution. Stir at room temperature for 30-60 minutes.

Causality: The acid catalyzes the formation of the iminium ion intermediate, which is the

electrophile in the subsequent reduction step. A slight excess of the amine drives the

equilibrium towards imine formation. Progress is monitored by TLC to confirm

consumption of the starting aldehyde.

Reduction:

Action: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

Causality: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reducing the

iminium ion in the presence of the Boc-protecting group's ester functionality. Adding it

portion-wise helps control any potential exotherm. The reaction is stirred until TLC

indicates the formation of the product is complete.

Work-up and Quenching:

Action: Carefully quench the reaction by adding saturated NaHCO₃ solution. Transfer the

mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Causality: The basic NaHCO₃ solution neutralizes the acetic acid and quenches any

remaining reducing agent. Extraction isolates the organic product from inorganic salts.

Purification:

Action: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter,

and concentrate under reduced pressure using a rotary evaporator.

Causality: The brine wash removes residual water. MgSO₄ is a drying agent that removes

all traces of water from the organic solvent. Concentration yields the crude product.

Final Purification and Validation:
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Action: Purify the crude product via flash column chromatography on silica gel.

Causality: Chromatography separates the desired secondary amine product from

unreacted starting materials and byproducts. The final product's identity and purity should

be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry.

Reductive Amination Workflow

1. Dissolve Aldehyde
in Anhydrous DCM

2. Add Amine &
Catalytic Acid

3. Monitor Imine
Formation (TLC)

4. Add NaBH(OAc)₃
in Portions

5. Quench with
NaHCO₃ Solution 6. Extract with DCM 7. Dry, Filter &

Concentrate
8. Purify via

Chromatography

Click to download full resolution via product page

Caption: Step-by-step workflow for reductive amination.

Conclusion
(R)-N-Boc-3-morpholinecarbaldehyde is more than a simple chemical reagent; it is an

enabling tool for innovation in drug discovery. Its well-defined stereochemistry, versatile

reactivity, and the proven benefits of its morpholine core provide medicinal chemists with a

reliable and powerful building block for constructing novel and effective therapeutics.

Understanding its properties and the logic behind its application is fundamental for researchers

aiming to tackle complex synthetic challenges in the pursuit of new medicines.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b599224/docs#r-n-boc-3-morpholinecarbaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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